5-[2-(4-fluorophenyl)-2-oxoethoxy]-7-methyl-4-propyl-2H-chromen-2-one

• IUPAC Name: 5-[2-(4-fluorophenyl)-2-oxoethoxy]-7-methyl-4-propylchromen-2-one
• InChI: InChI=1S/C21H19FO4/c1-3-4-15-11-20(24)26-19-10-13(2)9-18(21(15)19)25-12-17(23)14-5-7-16(22)8-6-14/h5-11H,3-4,12H2,1-2H3
• InChI Key: LWPPQDGYWPQIIY-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)OC2=C1C(=CC(=C2)C)OCC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C21H19FO4
• Molecular Weight: 354.4 g/mol

Description

5-[2-(4-fluorophenyl)-2-oxoethoxy]-7-methyl-4-propyl-2H-chromen-2-one, also known as FPOP, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in the study of protein dynamics and interactions. FPOP is a small molecule that can modify proteins in a site-specific manner, allowing researchers to gain insights into the structure and function of proteins.

Mechanism of Action

The mechanism of action of 5-[2-(4-fluorophenyl)-2-oxoethoxy]-7-methyl-4-propyl-2H-chromen-2-one involves the generation of hydroxyl radicals in the presence of hydrogen peroxide and a source of UV light. These hydroxyl radicals react with the protein, modifying specific amino acid residues. The modification of these amino acid residues can provide information about the structure and function of the protein.
Biochemical and Physiological Effects
5-[2-(4-fluorophenyl)-2-oxoethoxy]-7-methyl-4-propyl-2H-chromen-2-one has been shown to have minimal biochemical and physiological effects on proteins. The modification of specific amino acid residues with 5-[2-(4-fluorophenyl)-2-oxoethoxy]-7-methyl-4-propyl-2H-chromen-2-one does not significantly alter the overall structure or function of the protein. However, it is important to note that the effects of 5-[2-(4-fluorophenyl)-2-oxoethoxy]-7-methyl-4-propyl-2H-chromen-2-one may vary depending on the specific protein being studied.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-[2-(4-fluorophenyl)-2-oxoethoxy]-7-methyl-4-propyl-2H-chromen-2-one is its site-specificity. 5-[2-(4-fluorophenyl)-2-oxoethoxy]-7-methyl-4-propyl-2H-chromen-2-one can modify specific amino acid residues in a protein, allowing researchers to gain insights into the structure and function of the protein. 5-[2-(4-fluorophenyl)-2-oxoethoxy]-7-methyl-4-propyl-2H-chromen-2-one is also relatively easy to use and does not require specialized equipment. However, there are some limitations to the use of 5-[2-(4-fluorophenyl)-2-oxoethoxy]-7-methyl-4-propyl-2H-chromen-2-one. For example, 5-[2-(4-fluorophenyl)-2-oxoethoxy]-7-methyl-4-propyl-2H-chromen-2-one can only modify amino acid residues that are accessible to the hydroxyl radicals. Additionally, 5-[2-(4-fluorophenyl)-2-oxoethoxy]-7-methyl-4-propyl-2H-chromen-2-one may not be suitable for studying proteins that are highly sensitive to modification.

Future Directions

There are many potential future directions for the use of 5-[2-(4-fluorophenyl)-2-oxoethoxy]-7-methyl-4-propyl-2H-chromen-2-one in scientific research. One area of interest is the development of new methods for using 5-[2-(4-fluorophenyl)-2-oxoethoxy]-7-methyl-4-propyl-2H-chromen-2-one to study protein dynamics and interactions. Researchers are also exploring the use of 5-[2-(4-fluorophenyl)-2-oxoethoxy]-7-methyl-4-propyl-2H-chromen-2-one in combination with other techniques, such as mass spectrometry, to gain a more comprehensive understanding of protein structure and function. Additionally, there is interest in using 5-[2-(4-fluorophenyl)-2-oxoethoxy]-7-methyl-4-propyl-2H-chromen-2-one to study the effects of drugs and other small molecules on protein function.

Synthesis Methods

5-[2-(4-fluorophenyl)-2-oxoethoxy]-7-methyl-4-propyl-2H-chromen-2-one can be synthesized using a variety of methods, including chemical synthesis and enzymatic synthesis. Chemical synthesis involves the use of chemical reactions to create the compound, while enzymatic synthesis involves the use of enzymes to catalyze the formation of the compound. One common method for synthesizing 5-[2-(4-fluorophenyl)-2-oxoethoxy]-7-methyl-4-propyl-2H-chromen-2-one involves the reaction of 7-hydroxycoumarin with 4-fluorophenacyl bromide in the presence of a base and a solvent.

Scientific Research Applications

5-[2-(4-fluorophenyl)-2-oxoethoxy]-7-methyl-4-propyl-2H-chromen-2-one has a wide range of potential applications in scientific research. One of the main uses of 5-[2-(4-fluorophenyl)-2-oxoethoxy]-7-methyl-4-propyl-2H-chromen-2-one is in the study of protein dynamics and interactions. By modifying specific amino acid residues in a protein with 5-[2-(4-fluorophenyl)-2-oxoethoxy]-7-methyl-4-propyl-2H-chromen-2-one, researchers can gain insights into the structure and function of the protein. 5-[2-(4-fluorophenyl)-2-oxoethoxy]-7-methyl-4-propyl-2H-chromen-2-one can also be used to study protein-protein interactions, as well as protein-ligand interactions.